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Compound of Interest

Compound Name: Salbutamon-d9 Hydrochloride

CAS No.: 1346605-08-0

Cat. No.: B589015

Get Quote

Application Note: High-Fidelity Quantitation of Salbutamol in Urine for Doping Control Using

Salbutamol-d9

Abstract & Core Rationale
The distinction between therapeutic use and prohibited abuse of Salbutamol (a ngcontent-ng-

c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

-agonist) in athletes relies on a strict quantitative threshold established by the World Anti-
Doping Agency (WADA).[1] The current Threshold (T) is 1000 ng/mL, with a Decision Limit (DL)
of 1200 ng/mL (WADA TD2021DL).

Precise quantitation at these high concentrations presents a unique bioanalytical challenge:

Isotopic Cross-Talk.

The Problem: At supratherapeutic concentrations (>1000 ng/mL), the natural isotopic

envelope of native Salbutamol (specifically the M+3 and M+4 isotopes) can generate

significant signal in the mass channels typically reserved for Salbutamol-d3 or -d4 internal
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standards (IS). This "contribution to IS" falsely inflates the IS peak area, suppressing the

calculated area ratio and potentially causing false negatives (under-reporting concentration).

The Solution (Salbutamol-d9): Salbutamol-d9 introduces a mass shift of +9 Da. The natural

abundance of native Salbutamol M+9 isotopes is statistically negligible. By using d9, we

eliminate isotopic interference, ensuring linearity and accuracy even at extreme

concentrations.

Mechanism of Action & Analytical Logic[3]
The "Isotopic Fidelity" Principle
In quantitative LC-MS/MS, the Internal Standard (IS) corrects for matrix effects and ionization

variability. However, this correction fails if the analyte itself contributes signal to the IS channel.

Scenario A (Salbutamol-d3): Native [M+H]+ = 240. IS [M+H]+ = 243.

High levels of Native Salbutamol generate a natural C13 isotope peak at m/z 243 (approx.

0.5 - 1.0% relative abundance).

Result: IS signal increases artificially

Ratio (Analyte/IS) decreases

False Negative.

Scenario B (Salbutamol-d9): Native [M+H]+ = 240. IS [M+H]+ = 249.

Native Salbutamol signal at m/z 249 is effectively zero.

Result: True IS signal

Accurate Ratio

Defensible Data.

Workflow Visualization
The following diagram illustrates the critical pathway from sample hydrolysis to data validation,

emphasizing the d9 correction loop.
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Figure 1: Analytical workflow for Salbutamol quantitation. The addition of d9 prior to hydrolysis

is critical to correct for enzymatic efficiency and extraction recovery.

Experimental Protocols
Reagents & Materials[4]

Target Analyte: Salbutamol (Albuterol).[1][2][3][4][5][6][7][8]

Internal Standard: Salbutamol-d9 (tert-butyl-d9).

Enzyme:

-glucuronidase (Recombinant E. coli K12 is preferred over Helix pomatia for faster kinetics
and cleaner background).

SPE Cartridges: Mixed-mode Cation Exchange (e.g., Oasis MCX or Phenomenex Strata-X-

C), 30 mg/1 mL.

Sample Preparation Protocol (Step-by-Step)
Aliquoting: Transfer 200 µL of urine into a 1.5 mL polypropylene tube.

IS Addition: Add 20 µL of Salbutamol-d9 working solution (10 µg/mL).

Note: High IS concentration is used to match the high WADA threshold range.

Hydrolysis:

Add 1 mL of Phosphate Buffer (pH 6.5).
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Add 25 µL

-glucuronidase (E. coli).

Vortex and incubate at 50°C for 60 minutes.

Validation: Salbutamol is heavily excreted as a glucuronide. Failure to hydrolyze yields

false negatives.

SPE Extraction (Mixed Mode):

Condition: 1 mL MeOH, then 1 mL Water.

Load: Hydrolyzed sample.

Wash 1: 1 mL 0.1M HCl (Locks analyte to sorbent via cation exchange).

Wash 2: 1 mL MeOH (Removes hydrophobic interferences).

Elute: 1 mL of 5% Ammonium Hydroxide in MeOH (Releases analyte).

Reconstitution: Evaporate eluate to dryness under

at 40°C. Reconstitute in 200 µL Mobile Phase A.

LC-MS/MS Instrumentation Parameters
Liquid Chromatography:

Column: C18 (e.g., Agilent Poroshell 120 EC-C18, 2.1 x 50 mm, 2.7 µm).

Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient:

0.0 min: 5% B

4.0 min: 95% B
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5.0 min: 95% B

5.1 min: 5% B (Re-equilibration)

Mass Spectrometry (ESI+): The choice of transition for Salbutamol-d9 depends on the position

of the label. For tert-butyl-d9 (most common), the primary fragment (m/z 148) involves the loss

of the tert-butyl amine side chain. Therefore, the label is lost in the transition.

Critical Setup: To ensure specificity, we monitor the loss of the label or use a specific

fragment if available. However, because Q1 (Parent) selects 249 (d9) vs 240 (Native), using

the common 148 fragment for both is acceptable IF chromatographic separation is adequate,

but retaining the label in the fragment is superior for noise reduction.

Recommended Transitions:

Compound Precursor (Q1) Product (Q3) Role
Collision
Energy (eV)

Salbutamol 240.1 148.1 Quantifier 22

Salbutamol 240.1 166.1 Qualifier 18

Salbutamol-d9 249.2 148.1 IS Quant 22

Note on d9 Transition: While the product ion 148.1 is shared (label is lost), the Q1 selection

(249 vs 240) provides the necessary selectivity. The +9 Da shift in Q1 is sufficient to prevent

cross-talk.

Data Interpretation & WADA Reporting
Threshold Calculation
According to WADA TD2021DL, the Decision Limit (DL) accounts for Measurement Uncertainty

(MU).[9]

Negative: < 1000 ng/mL.[9][10][11]

Presumptive Adverse Analytical Finding (AAF): > 1000 ng/mL.[12][2][11][13]
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Confirmed AAF: > 1200 ng/mL (Decision Limit).

Specific Gravity (SG) Correction
If the specific gravity of the urine sample is > 1.018, the concentration must be adjusted:

Reference: WADA TD2021DL [1].

Validation & Quality Control
Linearity & Range

Range: 100 ng/mL to 2000 ng/mL.

Requirement:

.

Weighting:

or

is required due to the wide dynamic range.

Matrix Effect Assessment
Calculate Matrix Factor (MF) for both Analyte and d9-IS.

Acceptance: The IS-normalized MF should be close to 1.0 (0.8 – 1.2), proving that

Salbutamol-d9 effectively tracks the ionization suppression of the native drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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